molecular formula C7H6ClN3S B8755346 6-chloro-2-(methylthio)-3H-imidazo[4,5-c]pyridine CAS No. 7205-44-9

6-chloro-2-(methylthio)-3H-imidazo[4,5-c]pyridine

Cat. No.: B8755346
CAS No.: 7205-44-9
M. Wt: 199.66 g/mol
InChI Key: GDSCGHPQBBLLDA-UHFFFAOYSA-N
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Description

6-chloro-2-(methylthio)-3H-imidazo[4,5-c]pyridine is a useful research compound. Its molecular formula is C7H6ClN3S and its molecular weight is 199.66 g/mol. The purity is usually 95%.
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Properties

CAS No.

7205-44-9

Molecular Formula

C7H6ClN3S

Molecular Weight

199.66 g/mol

IUPAC Name

6-chloro-2-methylsulfanyl-3H-imidazo[4,5-c]pyridine

InChI

InChI=1S/C7H6ClN3S/c1-12-7-10-4-2-6(8)9-3-5(4)11-7/h2-3H,1H3,(H,10,11)

InChI Key

GDSCGHPQBBLLDA-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC2=CC(=NC=C2N1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirring solution of 6-chloro-1H-imidazo[4,5-c]pyridine-2(3H)-thione (1.49 g, 8.03 mmol) and potassium hydroxide (540 mg, 9.63 mmol) in anhydrous EtOH (49.7 mL) was added iodomethane (0.50 mL, 8.03 mmol). The reaction solution was stirred at RT for 3.5 h, and then partitioned between EtOAc (64 mL) and 2N HCl (11.3 mL). The aqueous layer was separated, and the pH was adjusted to a slightly basic pH with the addition of saturated NaHCO3, followed by extraction with EtOAc (100 mL). The combined organic layers were concentrated, and dried under vacuum to afford the title compound as a solid. LC-MS: calculated for C7H6ClN3S 199.00 observed m/e: 200.04 (M+H)+ (Rt 1.12/2.0 min).
Quantity
1.49 g
Type
reactant
Reaction Step One
Quantity
540 mg
Type
reactant
Reaction Step One
Quantity
0.5 mL
Type
reactant
Reaction Step One
Name
Quantity
49.7 mL
Type
solvent
Reaction Step One

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